cis-1-Amino-indan-2-carboxylic acid ethyl ester

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: ethyl 1-amino-2,3-dihydro-1H-indene-2-carboxylate
• InChI: InChI=1S/C12H15NO2/c1-2-15-12(14)10-7-8-5-3-4-6-9(8)11(10)13/h3-6,10-11H,2,7,13H2,1H3
• InChI Key: GOHUUMRCILRIOW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC2=CC=CC=C2C1N

Description

cis-1-Amino-indan-2-carboxylic acid ethyl ester is an organic compound with a unique structure that includes an indane ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cis-1-Amino-indan-2-carboxylic acid ethyl ester typically involves the esterification of cis-1-Amino-indan-2-carboxylic acid. One common method is the Fischer esterification, which involves reacting the carboxylic acid with ethanol in the presence of an acid catalyst such as sulfuric acid. The reaction is typically carried out under reflux conditions to drive the equilibrium towards ester formation.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more efficient and scalable methods. These could include the use of continuous flow reactors and optimized reaction conditions to maximize yield and purity. Additionally, industrial processes may employ alternative catalysts or solvents to improve the efficiency and environmental sustainability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

cis-1-Amino-indan-2-carboxylic acid ethyl ester can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The ester group can be reduced to the corresponding alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

Oxidation: Nitroso or nitro derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted indane derivatives depending on the reagent used.

Scientific Research Applications

cis-1-Amino-indan-2-carboxylic acid ethyl ester has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: It can be used in the study of enzyme-substrate interactions and as a probe in biochemical assays.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of cis-1-Amino-indan-2-carboxylic acid ethyl ester depends on its specific application. In biochemical contexts, it may interact with enzymes or receptors, modulating their activity. The indane ring system provides a rigid scaffold that can influence the binding affinity and specificity of the compound for its molecular targets.

Comparison with Similar Compounds

Similar Compounds

• cis-1-Amino-indan-2-carboxylic acid
• cis-2-Amino-cyclohexanecarboxylic acid
• cis-2-Amino-cyclooctanecarboxylic acid

Uniqueness

cis-1-Amino-indan-2-carboxylic acid ethyl ester is unique due to its indane ring system, which imparts specific steric and electronic properties. This makes it a valuable building block for the synthesis of compounds with unique biological activities and chemical properties.